Cas no 71506-83-7 (2-chloro-4-(methylsulfanyl)pyridine)

• Product Name: 2-chloro-4-(methylsulfanyl)pyridine
• CAS No: 71506-83-7
• MF: C₆H₆ClNS
• MW: 159.636538982391
• MDL: MFCD07437890
• CID: 562718
• PubChem ID: 12496448
• Update Time: 2025-10-31

2-chloro-4-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(methylthio)pyridine
• 2-Chloro-4-(methylthio)-pyridine
• 2-chloro-4-methylsulfanylpyridine
• Pyridine,2-chloro-4-(methylthio)-
• 2-Chloro-4-(methylsulfanyl)pyridine
• Pyridine,2-chloro-4-(methylthio)
• SCHEMBL1146435
• EN300-98198
• FT-0646504
• DTXSID10500400
• WCA50683
• F97999
• Z1157653499
• A837217
• PS-11910
• CS-0455178
• MFCD07437890
• SB52491
• 2-chloranyl-4-methylsulfanyl-pyridine
• AKOS013090321
• 71506-83-7
• DB-081468
• 2-chloro-4-(methylsulfanyl)pyridine

• MDL： MFCD07437890
• Inchi： 1S/C6H6ClNS/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3
• InChI Key： CCXGNCREYVMEOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)SC

Computed Properties

• Exact Mass: 158.99100
• Monoisotopic Mass: 158.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.591
• PSA: 38.19000
• LogP: 2.45690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-chloro-4-(methylsulfanyl)pyridine

Comprehensive Guide to 2-Chloro-4-(methylsulfanyl)pyridine (CAS No. 71506-83-7): Properties, Applications, and Industry Insights

2-Chloro-4-(methylsulfanyl)pyridine (CAS No. 71506-83-7) is a specialized heterocyclic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for sulfur-containing pyridine derivatives, this compound has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Its molecular formula, C₆H₆ClNS, combines a pyridine ring with chloro and methylsulfanyl functional groups, offering distinct reactivity patterns.

In recent years, researchers have focused on sustainable synthesis methods for 2-chloro-4-(methylsulfanyl)pyridine, aligning with the global push toward green chemistry. Questions like "How is 71506-83-7 synthesized?" or "What are the industrial uses of methylsulfanyl-substituted pyridines?" frequently appear in scientific forums, reflecting its relevance. The compound’s electron-rich sulfur moiety enhances its utility in cross-coupling reactions, a hotspot in catalytic research.

The pharmaceutical industry leverages CAS 71506-83-7 as a precursor for bioactive molecules, particularly in developing antimicrobial agents and kinase inhibitors. Its structural motif is prevalent in drugs targeting resistant pathogens, a critical area amid rising antibiotic resistance. Additionally, agrochemical formulations employ this compound to create crop protection agents, addressing food security challenges—a trending topic in 2024.

From a technical perspective, 2-chloro-4-(methylsulfanyl)pyridine exhibits moderate solubility in organic solvents like dichloromethane and ethanol, facilitating its handling in lab settings. Analytical techniques such as HPLC and GC-MS are commonly used for purity assessment, ensuring compliance with industry standards. Storage recommendations emphasize protection from moisture and light to maintain stability, a detail often queried by procurement specialists.

Innovations in heterocyclic chemistry continue to expand the applications of 71506-83-7. For instance, its incorporation into OLED materials highlights its potential in electronics, resonating with the surge in flexible display technologies. Environmental considerations also drive studies on biodegradable derivatives, catering to eco-conscious manufacturing trends.

In summary, 2-chloro-4-(methylsulfanyl)pyridine (CAS No. 71506-83-7) bridges multiple scientific disciplines, offering solutions to contemporary challenges. Its synthesis, applications, and future prospects remain pivotal in academic and industrial discourse, making it a compound of enduring significance.